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Compound of Interest

3-Chloro-4-iodophenyl
Compound Name:
Isothiocyanate

Cat. No.: B13693975

Get Quote

Technical Monograph: 3-Chloro-4-iodophenyl
Isothiocyanate

High-Value Intermediate for Medicinal Chemistry & Kinase Inhibitor Design[1]

Executive Summary

3-Chloro-4-iodophenyl isothiocyanate is a specialized organosulfur building block critical to
the development of small-molecule therapeutics. Its structural uniqueness lies in the ortho-
halogen pattern (Cl, 1) relative to each other, combined with the highly reactive isothiocyanate (-
NCS) electrophile.

This compound serves as a "linchpin" intermediate: the isothiocyanate group facilitates rapid
urea/thiourea formation (a common pharmacophore in kinase inhibitors), while the aryl iodide
provides a handle for subsequent palladium-catalyzed cross-coupling (Suzuki, Sonogashira) to
elaborate the scaffold.

Chemical Identity & Structural Analysis
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Property Data
IUPAC Name 2-Chloro-1-iodo-4-isothiocyanatobenzene
Common Name 3-Chloro-4-iodophenyl isothiocyanate

1360965-10-1 (Research Grade) / Precursor

CAS Number
CAS: 135050-44-1
Molecular Formula C7HsCIINS
Molecular Weight 295.53 g/mol
SMILES S=C=Nclccc(l)c(Cl)cl
Appearance Off-white to pale yellow solid (low melting) or oil
- Soluble in DCM, THF, DMF, DMSO; hydrolyzes
Solubility

in water

Structural Significance

o Electrophilic Center (-NCS): The central carbon of the isothiocyanate is highly electrophilic,
reacting rapidly with nucleophiles (amines, thiols, alcohols).

o Orthogonal Reactivity: The iodine at C4 is highly labile for cross-coupling, while the chlorine
at C3 provides steric bulk and electronic modulation (preventing metabolic oxidation at that
position) without interfering with standard Pd-catalyzed reactions at the iodine site.

Synthetic Pathways

Due to the sensitivity of the isothiocyanate group to hydrolysis, this compound is often
synthesized in situ or prepared fresh from the commercially available aniline precursor, 3-
Chloro-4-iodoaniline (CAS 135050-44-1).

Method A: The Thiophosgene Route (Classic & Robust)

Best for large-scale, high-yield synthesis where safety controls are established.

¢ Reagents: 3-Chloro-4-iodoaniline, Thiophosgene (CSCIz), CaCOs or NaHCOs,
Dichloromethane (DCM) / Water (Biphasic).
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» Protocol:
o Step 1: Dissolve 3-Chloro-4-iodoaniline (1.0 eq) in DCM.
o Step 2: Prepare a saturated aqueous solution of NaHCOs (2.5 eq).
o Step 3: Cool the biphasic mixture to 0°C.

o Step 4: Add Thiophosgene (1.1 eq) dropwise with vigorous stirring. Caution: CSClz is
highly toxic.

o Step 5: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.
o Step 6: Separate organic layer, wash with brine, dry over MgSQOa, and concentrate.

o Purification: Flash chromatography (Hexanes/EtOAc) or vacuum distillation (if oil).

Method B: The CSz / Desulfurization Route (Green/Alternative)

Best for avoiding highly toxic thiophosgene.

¢ Reagents: 3-Chloro-4-iodoaniline, Carbon Disulfide (CSz), Triethylamine (EtsN), Tosyl
Chloride (TsCI) or DCC.

e Protocol:

[¢]

Step 1: Dissolve aniline in THF. Add CS2 (10 eq) and EtsN (2 eq). Stir for 2 hours to form
the dithiocarbamate salt.

[¢]

Step 2: Cool to 0°C. Add Tosyl Chloride (1.1 eq) dissolved in THF.

[¢]

Step 3: Stir for 1-2 hours. The TsCl acts as a desulfurizing agent, converting the
dithiocarbamate to the isothiocyanate.

[¢]

Step 4: Filter off the precipitated salts and concentrate the filtrate.

Synthesis Workflow Diagram
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Reaction Conditions
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P> [Method A] Substitution Isothiocyanate

Click to download full resolution via product page

Figure 1: Dual synthetic pathways for accessing 3-Chloro-4-iodophenyl Isothiocyanate from
its aniline precursor.

Reactivity Profile & Applications

The utility of 3-Chloro-4-iodophenyl isothiocyanate stems from its ability to participate in
modular drug design.

A. Urea/Thiourea Formation (Kinase Inhibitors)

The most common application is the synthesis of diaryl thioureas (which can be converted to
ureas). This motif is central to Type Il Kinase Inhibitors (e.g., Sorafenib, Regorafenib) where the
urea moiety forms hydrogen bonds with the Glu/Asp residues in the kinase "DFG-out" pocket.

e Reaction: R-NHz + Ar-NCS - Ar-NH-C(S)-NH-R

e Mechanism: Nucleophilic attack of a primary amine on the central carbon of the
isothiocyanate.

B. Heterocycle Synthesis (Thiazoles/Thiazinones)

The isothiocyanate can react with

-nucleophiles (like hydrazines or amino-esters) to form sulfur-containing heterocycles, which
are privileged scaffolds in anti-infective research.

o Example: Reaction with acid hydrazides yields 1,2,4-triazole-3-thiones.
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C. Palladium-Catalyzed Coupling (The "lodo" Advantage)

Unlike many isothiocyanates that are terminal products, this compound contains an Aryl lodide.
This allows for "Late-Stage Diversification."

e Step 1: Form the Urea/Thiourea core using the -NCS group.

o Step 2: Perform a Suzuki-Miyaura coupling at the lodine position to attach a solubilizing tail
or a second pharmacophore.

Reactivity Logic Diagram

Primary Amine Hydrazine Aryl Boronic Acid
(R-NH2) (NH2-NH-R) (Pd Catalyst)

3-Chloro-4-iodophenyl
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|

Diaryl Thiourea 1,2,4-Triazole-3-thione Biaryl Isothiocyanate
(Kinase Inhibitor Core) (Bioactive Scaffold) (Extended Scaffold)

Click to download full resolution via product page

Figure 2: Divergent reactivity profile. The -NCS group drives scaffold formation, while the -I
group allows for structural elaboration.

Safety & Handling Protocols

Signal Word:DANGER Hazard Statements: H314 (Causes severe skin burns), H334 (Resp.
Sensitizer), H302 (Harmful if swallowed).
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Category Protocol

Store at -20°C under inert atmosphere
Storage (Argon/Nitrogen). Moisture sensitive (hydrolyzes

to aniline).

Lachrymator: Handle only in a functioning fume
Handling hood. Wear double nitrile gloves and chemical

safety goggles.

Quench excess isothiocyanate with a mixture of
Quenching aqueous ammonia and ethanol (converts it to
the non-volatile thiourea) before disposal.

| fibilt Alcohols (slow reaction), Amines (rapid
ncompatibili
P Y reaction), Water (hydrolysis), Strong Bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1.895427-18-6_CASS:895427-18-6_6-[2-(Dimethylsulfamoylamino)ethyl]-2-(4-
methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole - 1L, JE# [chemsrc.com]

e 2. 3-Chloro-4-iodoaniline 97 135050-44-1 [sigmaaldrich.com]

» To cite this document: BenchChem. [Structure and CAS number for 3-Chloro-4-iodophenyl
Isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13693975/docs#structure-and-cas-number-for-3-
chloro-4-iodophenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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